
Perfluorobutylsulfonyl fluoride chemical
structure and stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluorobutylsulfonyl fluoride

Cat. No.: B146102 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
Perfluorobutylsulfonyl fluoride (NfF), a prominent member of the per- and polyfluoroalkyl

substances (PFAS) family, is a cornerstone reagent in modern organic synthesis. Its unique

electronic properties, conferred by the perfluorinated butyl chain, render it a valuable tool for

the introduction of the nonafluorobutanesulfonyl (nonaflate) group into a wide array of

molecules. This guide provides a comprehensive overview of its chemical structure, stability,

and reactivity, with a focus on its practical applications in research and development.

Chemical Structure and Identification
Perfluorobutylsulfonyl fluoride is a colorless, volatile liquid.[1] It is characterized by a four-

carbon perfluorinated chain attached to a sulfonyl fluoride group. This structure provides a

unique combination of high stability and controlled reactivity.

Below is the two-dimensional chemical structure of Perfluorobutylsulfonyl Fluoride:

Fig. 1: Chemical Structure of Perfluorobutylsulfonyl Fluoride

Table 1: Chemical Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b146102?utm_src=pdf-interest
https://www.benchchem.com/product/b146102?utm_src=pdf-body
https://www.benchchem.com/product/b146102?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.benchchem.com/product/b146102?utm_src=pdf-body
https://www.benchchem.com/product/b146102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Preferred IUPAC Name
1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonyl

fluoride[1]

CAS Number 375-72-4[1][2]

Molecular Formula C4F10O2S[1]

Linear Formula CF3(CF2)3SO2F[2]

SMILES String FC(F)(F)C(F)(F)C(F)(F)C(F)(F)S(F)(=O)=O[2]

InChI Key LUYQYZLEHLTPBH-UHFFFAOYSA-N[1][2]

Physicochemical Properties
Perfluorobutylsulfonyl fluoride is immiscible with water but soluble in common organic

solvents.[1] Its key physical and chemical properties are summarized in the table below.

Table 2: Physicochemical Data

Property Value

Molar Mass 302.09 g/mol [1][2]

Density 1.682 g/mL at 25 °C[1][2]

Boiling Point 64-66 °C[1][2]

Melting Point < -120 °C[1]

Refractive Index n20/D 1.3[2]

Vapor Pressure ~1.3 kPa at 25°C[3]

Chemical Stability and Handling
A defining feature of perfluorobutylsulfonyl fluoride is its remarkable stability, particularly

when compared to other sulfonylating agents like triflic anhydride.[1] This stability is attributed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.sigmaaldrich.com/US/en/product/aldrich/319732
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.sigmaaldrich.com/US/en/product/aldrich/319732
https://www.sigmaaldrich.com/US/en/product/aldrich/319732
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.sigmaaldrich.com/US/en/product/aldrich/319732
https://www.benchchem.com/product/b146102?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.sigmaaldrich.com/US/en/product/aldrich/319732
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.sigmaaldrich.com/US/en/product/aldrich/319732
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.sigmaaldrich.com/US/en/product/aldrich/319732
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.sigmaaldrich.com/US/en/product/aldrich/319732
https://www.jecibiochem.com/info/perfluorobutanesulfonyl-fluoride-102957684.html
https://www.benchchem.com/product/b146102?utm_src=pdf-body
https://en.wikipedia.org/wiki/Perfluorobutanesulfonyl_fluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to the strong carbon-fluorine bonds and the electron-withdrawing nature of the perfluoroalkyl

chain.[3][4]

Key Stability Characteristics:

Thermal Stability: It can undergo slow decomposition at temperatures above 200°C.[3]

pH Stability: It is stable in aqueous solutions with a pH below 12.[1]

Chemical Resistance: The compound is resistant to strong acids, bases, and oxidizing

agents.[3] However, it can be hydrolyzed by barium hydroxide to form barium nonaflate,

which can then be converted to perfluorobutanesulfonic acid.[1]

Storage: It should be stored in a tightly closed container in a dry, well-ventilated place, away

from moisture, heat sources, and strong nucleophiles.[5][6] The shelf life in unopened

original containers is reported to be two years.[5]

Decomposition:

While highly stable, under certain conditions, such as high temperatures or in the presence of

strong Lewis acids, perfluorobutylsulfonyl fluoride can decompose.[3] The hydrolysis

product, perfluorobutanesulfonic acid (PFBS), is a persistent organic pollutant.[3]

Reactivity and Synthetic Applications
Perfluorobutylsulfonyl fluoride serves as a key reagent for introducing the

nonafluorobutanesulfonate (nonaflate) group, which is an excellent leaving group in various

organic transformations.[1]

General Reactivity:

The fluoride leaving group on the sulfur atom is readily displaced by a range of nucleophiles.[1]
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Reactants

Products

Perfluorobutylsulfonyl Fluoride (NfF) Nonaflate Product (Nf-Nu)+ Nu-H

Nucleophile (Nu-H)
(e.g., Amines, Phenols, Enolates)

HF

Click to download full resolution via product page

Fig. 2: General Reaction of NfF with Nucleophiles

Key Reactions:

With Amines: Reacts to form sulfonamides.[1]

With Phenoxides: Forms aryl nonaflates, which are valuable electrophiles in palladium-

catalyzed cross-coupling reactions.[1]

With Enolates: Produces alkenyl nonaflates.[1]

Aryl nonaflates, derived from perfluorobutylsulfonyl fluoride, are often preferred over their

triflate counterparts due to their reduced susceptibility to hydrolysis.[1]

Experimental Protocols
Purification of Commercial Perfluorobutylsulfonyl Fluoride:

Commercial preparations of NfF may contain perfluorosulfolane as an impurity.[1] The following

protocol can be used for its purification.
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Commercial NfF
(with perfluorosulfolane impurity)

Stir vigorously with concentrated aqueous
K3PO4 and K2HPO4 (1:1 molar ratio)

for 96 hours

Separate the aqueous layer

Distill the organic layer from P2O5

Purified NfF (>99 mol %)

Click to download full resolution via product page

Fig. 3: Workflow for the Purification of NfF

Synthesis of Bis-nonafluorobutanesulfonimide (Nf2NH):

Perfluorobutylsulfonyl fluoride is a precursor for the synthesis of the superacidic bis-

nonafluorobutanesulfonimide.[1]

Reaction: React NfF with ammonium chloride in acetonitrile in the presence of triethylamine.

Product: This yields the triethylammonium salt of bis-nonafluorobutanesulfonimide in high

yield (97%).[1]

Salt Exchange: The corresponding potassium salt can be obtained by treating a methanolic

solution of the triethylammonium salt with KOH.[1]
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Acid Formation: The free acid is obtained by ion exchange chromatography of the

triethylammonium salt.[1]

Conclusion
Perfluorobutylsulfonyl fluoride is a highly stable and versatile reagent that plays a crucial

role in the synthesis of complex fluorinated molecules. Its robust nature, combined with its well-

defined reactivity, makes it an indispensable tool for researchers in pharmaceuticals, materials

science, and organic synthesis. Understanding its chemical structure, stability, and handling

requirements is paramount for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Perfluorobutanesulfonyl fluoride - Wikipedia [en.wikipedia.org]

2. Perfluoro-1-butanesulfonyl fluoride 96 375-72-4 [sigmaaldrich.com]

3. jecibiochem.com [jecibiochem.com]

4. fiveable.me [fiveable.me]

5. sincerechemical.com [sincerechemical.com]

6. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Perfluorobutylsulfonyl fluoride chemical structure and
stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146102#perfluorobutylsulfonyl-fluoride-chemical-
structure-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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